Cas no 898754-44-4 (2-Azetidinomethyl-2'-cyanobenzophenone)

• Product Name: 2-Azetidinomethyl-2'-cyanobenzophenone
• CAS No: 898754-44-4
• MF: C₁₈H₁₆N₂O
• MW: 276.332444190979
• CID: 993949
• PubChem ID: 24725297
• Update Time: 2025-05-19

2-Azetidinomethyl-2'-cyanobenzophenone Chemical and Physical Properties

Names and Identifiers

• 2-[2-(azetidin-1-ylmethyl)benzoyl]benzonitrile
• 2-AZETIDINOMETHYL-2'-CYANOBENZOPHENONE
• 2-AZETIDIN-1-YLMETHYL-2'-CYANOBENZOPHENONE
• 2-(2-(Azetidin-1-ylmethyl)benzoyl)benzonitrile
• SB51651
• 2-{2-[(Azetidin-1-yl)methyl]benzoyl}benzonitrile
• AKOS016020653
• 898754-44-4
• DTXSID40643692
• 2-Azetidinomethyl-2'-cyanobenzophenone

• MDL： MFCD03842580
• Inchi： 1S/C18H16N2O/c19-12-14-6-1-3-8-16(14)18(21)17-9-4-2-7-15(17)13-20-10-5-11-20/h1-4,6-9H,5,10-11,13H2
• InChI Key： LVHDPAJXIQUJPS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C#N)C1=CC=CC=C1CN1CCC1

Computed Properties

• Exact Mass: 276.12600
• Monoisotopic Mass: 276.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.1

Experimental Properties

• Density: 1.22
• Boiling Point: 484.9°C at 760 mmHg
• Flash Point: 247°C
• Refractive Index: 1.636
• PSA: 44.10000
• LogP: 2.93288

Additional information on 2-Azetidinomethyl-2'-cyanobenzophenone

2-Azetidinomethyl-2'-cyanobenzophenone (CAS No. 898754-44-4)

2-Azetidinomethyl-2'-cyanobenzophenone, also referred to by its CAS number 898754-44-4, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an azetidine ring with a cyanobenzophenone moiety, making it a valuable molecule for both academic research and potential industrial applications.

The synthesis of 2-Azetidinomethyl-2'-cyanobenzophenone involves a multi-step process that typically begins with the preparation of the azetidine ring. This is often achieved through the cyclization of an amino alcohol, followed by functionalization to introduce the cyanobenzophenone group. The reaction conditions, including temperature, solvent, and catalysts, play a crucial role in determining the yield and purity of the final product. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

One of the most intriguing aspects of 2-Azetidinomethyl-2'-cyanobenzophenone is its potential as a building block in drug discovery. The azetidine ring is known for its ability to mimic certain bioactive conformations, making it a valuable component in medicinal chemistry. Additionally, the cyanobenzophenone group contributes to the compound's electronic properties, which are critical for interactions with biological targets such as enzymes and receptors.

Recent studies have explored the application of 2-Azetidinomethyl-2'-cyanobenzophenone in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The compound's ability to modulate kinase activity has been demonstrated in vitro, suggesting its potential as a lead compound for therapeutic development.

Beyond pharmacology, 2-Azetidinomethyl-2'-cyanobenzophenone has also found applications in materials science. Its rigid structure and conjugated system make it an attractive candidate for use in organic electronics. Researchers have investigated its properties as a component in light-emitting diodes (LEDs) and photovoltaic devices, where its electronic characteristics could enhance device performance.

The physical and chemical properties of 2-Azetidinomethyl-2'-cyanobenzophenone are well-documented. It has a molecular weight of approximately 313 g/mol and exhibits a melting point around 150°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of safety considerations, 2-Azetidinomethyl-2'-cyanobenzophenone should be handled with care due to its potential to cause skin irritation or respiratory issues upon prolonged exposure. Proper personal protective equipment (PPE) should be worn during synthesis and handling to ensure compliance with occupational safety standards.

Looking ahead, ongoing research into 2-Azetidinomethyl-2'-cyanobenzophenone is focused on optimizing its bioavailability for pharmacological applications. This includes exploring various drug delivery systems that can enhance its absorption and reduce systemic toxicity. Additionally, computational chemistry techniques are being employed to predict the compound's interactions with biological targets at an atomic level, paving the way for rational drug design.

In conclusion, 2-Azetidinomethyl-2'-cyanobenzophenone (CAS No. 898754-44-4) is a versatile compound with promising applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific endeavors.